Cas no 69056-21-9 (Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-)
69056-21-9 structure
Product Name:Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-
CAS No:69056-21-9
MF:C10H12O3
MW:180.200483322144
CID:392309
PubChem ID:1549094
Update Time:2025-04-19
Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-
- AC1LU7QP
- AKOS025401152
- EINECS 207-277-9
- AI3-36149
- Coniferyl alcohol, cis
- Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-
- 4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxy-phenol
- bmse010156
- JMFRWRFFLBVWSI-IHWYPQMZSA-N
- ASW5FSM5Z0
- UNII-ASW5FSM5Z0
- 4-Hydroxy-3-methoxycinnamylic alcohol
- (Z)-Coniferyl Alcohol
- 4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxyphenol
- Phenol, 4-(3-hydroxy-1-propen-1-yl)-2-methoxy-
- Coniferyl alcohol, (Z)-
- 4-((1Z)-3-Hydroxy-1-propen-1-yl)-2-methoxyphenol
- cis-coniferyl alcohol
- Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-, (Z)-
- Phenol, 4-((1Z)-3-hydroxy-1-propen-1-yl)-2-methoxy-
- 69056-21-9
- CHEMBL2088631
-
- Inchi: 1S/C10H12O3/c1-13-10-7-8(3-2-6-11)4-5-9(10)12/h2-5,7,11-12H,6H2,1H3/b3-2-
- InChI Key: JMFRWRFFLBVWSI-IHWYPQMZSA-N
- SMILES: O(C)C1=C(C=CC(/C=C\CO)=C1)O
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
69056-21-9 (Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-) Related Products
- 97-54-1(Isoeugenol)
- 93-16-3(Methyl isoeugenol)
- 63644-71-3(Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-)
- 458-35-5(Coniferyl alcohol)
- 40918-90-9((E)-3,4-Dimethoxycinnamyl Alcohol)
- 6379-72-2(1,2-dimethoxy-4-(1E)-prop-1-en-1-ylbenzene)
- 6380-24-1((Z)-Methylisoeugenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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